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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lower critical solution

temperature (LCST) of aniline-water systems. It delves into the thermodynamic principles,

offers detailed experimental protocols for its determination, and presents quantitative data in a

clear, structured format. This document is intended to be a valuable resource for professionals

working in areas where the temperature-dependent phase behavior of liquid mixtures is a

critical parameter.

Introduction to Lower Critical Solution Temperature
(LCST)
The lower critical solution temperature (LCST) is the critical temperature below which two or

more components of a mixture are miscible in all proportions.[1] Above the LCST, the system

separates into two distinct liquid phases. This phenomenon is counter-intuitive to the more

common upper critical solution temperature (UCST) behavior, where miscibility increases with

temperature. The phase behavior of the aniline-water system is a classic example of a binary

mixture exhibiting an LCST. At temperatures below the LCST, aniline and water are completely

miscible, forming a single homogeneous phase. However, as the temperature is raised above

the LCST, the mutual solubility decreases, leading to phase separation.

The existence of an LCST is governed by the thermodynamics of the mixture, specifically the

Gibbs free energy of mixing (ΔG_mix = ΔH_mix - TΔS_mix). For a system with an LCST, the
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enthalpy of mixing (ΔH_mix) is negative (exothermic), and the entropy of mixing (ΔS_mix) is

also negative. At low temperatures, the favorable enthalpy term dominates, leading to

miscibility. As the temperature increases, the unfavorable entropy term (TΔS_mix) becomes

more significant, eventually causing ΔG_mix to become positive, resulting in phase separation.

Quantitative Data: Mutual Solubility of Aniline and
Water
The mutual solubility of aniline and water has been extensively studied. The following table

summarizes the temperature-dependent composition of the two liquid phases at equilibrium,

along with the established lower critical solution temperature and critical composition.

Temperature (°C)
Mass % Aniline in Water-
Rich Phase

Mass % Aniline in Aniline-
Rich Phase

25 3.6 95.0

50 4.0 90.0

100 5.5 80.0

150 10.0 65.0

168.1 (LCST) 49.4 (Critical Composition) 49.4 (Critical Composition)

Data compiled from the IUPAC-NIST Solubility Data Series.[2][3]

Experimental Protocol: Determination of the
Miscibility Curve and LCST of the Aniline-Water
System
This section provides a detailed methodology for determining the miscibility temperatures of

various aniline-water compositions and subsequently identifying the lower critical solution

temperature.

3.1. Materials and Equipment
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Aniline (analytical grade, freshly distilled)

Distilled or deionized water

A set of sealable, heat-resistant glass tubes (e.g., borosilicate test tubes with stoppers)

A controlled temperature water bath with a stirrer and a digital temperature controller

(accuracy ±0.1 °C)

A calibrated thermometer (accuracy ±0.1 °C)

Analytical balance (accuracy ±0.001 g)

Pipettes or burettes for accurate liquid transfer

3.2. Experimental Workflow

The following diagram illustrates the workflow for the experimental determination of the

miscibility curve.
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Preparation Measurement Data Analysis

Prepare a series of aniline-water mixtures of known compositions Accurately weigh aniline and water into labeled, sealable tubes Place a tube in the temperature-controlled water bath Heat the bath slowly while stirring the mixture Observe for the disappearance of turbidity (single phase) Record the miscibility temperature (T_misc) Cool the bath slowly and record the temperature of reappearance of turbidity Average the two temperatures Repeat for all prepared compositionsNext composition Plot miscibility temperature (T_misc) vs. mass % aniline Determine the LCST and critical composition from the peak of the curve
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Phase Diagram for Aniline-Water System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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